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Compound of Interest

Compound Name: Profenofos-d3

Cat. No.: B15606674 Get Quote

For researchers, scientists, and drug development professionals, the responsible management

of chemical reagents is paramount to ensuring laboratory safety and environmental

stewardship. Profenofos-d3, a deuterated organophosphate, requires meticulous handling and

disposal due to its inherent toxicity. This guide provides essential, step-by-step procedures for

the safe and compliant disposal of Profenofos-d3, reinforcing our commitment to being your

trusted partner in laboratory safety.

Immediate Safety and Handling Precautions
Profenofos is classified as a toxic organophosphorus pesticide, acting as a cholinesterase

inhibitor.[1][2] It is harmful if swallowed, inhaled, or comes into contact with skin and is very

toxic to aquatic life with long-lasting effects.[3] Before commencing any disposal procedures, it

is imperative to adhere to the following safety protocols:

Personal Protective Equipment (PPE): A comprehensive PPE regimen is mandatory. This

includes chemical-impermeable gloves, safety glasses with side-shields, and a lab coat.[4][5]

All handling of Profenofos-d3 should occur in a well-ventilated area or a chemical fume

hood to prevent inhalation of vapors.[4][6]

Storage: Profenofos-d3 should be stored in its original, tightly closed container in a cool,

dry, and well-ventilated location, segregated from incompatible materials and foodstuffs.[1][4]

Spill Management: In the event of a spill, the area must be evacuated and ventilated.[5]

Wearing appropriate PPE, contain the spill to prevent entry into waterways.[4][7] Absorb the
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spill with an inert material like sand or sawdust, collect it into a suitable, labeled container,

and hold for proper disposal.[7][8] The spill area should be decontaminated with a strong

industrial detergent and rinsed with water, with the rinse water also collected for disposal.[7]

For liquid spills, an immediate isolation of at least 50 meters (150 feet) in all directions is

recommended.[2]

Quantitative Data Summary
The following table summarizes key quantitative data for Profenofos, providing a clear

reference for its toxicological and environmental profile.

Parameter Value Species Reference

Acute Inhalation

Toxicity

LC50 (4 h) > 2.57

mg/L air
Rat [1]

Aquatic Toxicity (Fish)
LC50 (96 h) = 0.08

mg/L
Rainbow Trout [1]

Aquatic Toxicity

(Invertebrate)

EC50 (48 h) = 1.06

µg/L
Daphnia magna [1]

Hydrolysis Half-life

(DT50)

14.6 days (pH 7,

20°C)
- [2]

Hydrolysis Half-life

(DT50)
5.7 hours (pH 9, 20°C) - [2]

Step-by-Step Disposal Protocols
The disposal of Profenofos-d3 and its associated waste must comply with local, state, and

federal regulations.[9][10] The recommended method is to use a licensed professional waste

disposal service.[5]

Protocol 1: Disposal of Unused or Excess Profenofos-d3

Classification: Unused or excess Profenofos-d3 is to be treated as hazardous waste.[6] Do

not dispose of it in the regular trash or pour it down the drain.[6][10]
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Packaging: Keep the Profenofos-d3 in its original, clearly labeled container. If a transfer is

necessary, use a compatible, leak-proof container and label it as "Hazardous Waste,"

including the full chemical name.

Collection: Store the container in a designated hazardous waste accumulation area, away

from incompatible materials.

Professional Disposal: Arrange for pickup and disposal by a licensed hazardous waste

contractor. The preferred disposal methods are controlled incineration with flue gas

scrubbing or disposal in a landfill specifically approved for pesticides.[7]

Protocol 2: Decontamination and Disposal of Empty Containers

Empty containers are not considered safe until properly decontaminated, as they can retain

product residue.[7]

Triple Rinsing: a. Empty the container into the application mixture or a hazardous waste

collection vessel, allowing it to drain for at least 30 seconds.[11] b. Fill the container

approximately one-quarter full with a suitable solvent (e.g., water, if appropriate for the

formulation). c. Securely cap the container and shake vigorously. d. Pour the rinsate into the

application mixture or the hazardous waste collection vessel.[1][11] e. Repeat this rinsing

procedure two more times.[11]

Container Destruction: After triple rinsing, render the container unusable by puncturing or

crushing it.[1][8]

Final Disposal: Dispose of the decontaminated and destroyed container in accordance with

local solid waste regulations. This may include recycling if a program is available or disposal

in a sanitary landfill.[1]

Protocol 3: Disposal of Contaminated Materials

Collection: All materials grossly contaminated with Profenofos-d3, such as PPE, spill

cleanup absorbents, and weighing papers, must be collected in a designated, leak-proof,

and clearly labeled hazardous waste container.[11]
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Disposal: These materials must be disposed of as hazardous waste through a licensed

professional service.[11]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of Profenofos-d3
and associated waste materials.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://edis.ifas.ufl.edu/publication/PI010
https://www.benchchem.com/product/b15606674?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15606674?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation & Handling

Waste Identification

Disposal Procedures

Final Disposal

Profenofos-d3 Waste Generated

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Identify Waste Type

Unused/Excess Product

  Product  Empty Container

Container

Contaminated Materials
(PPE, Spill Cleanup)

Materials 

Package & Label as
Hazardous Waste

Triple Rinse Container

Collect in Labeled
Hazardous Waste Container

Dispose via Licensed
Hazardous Waste Service

(e.g., Incineration)

Collect Rinsate as
Hazardous WastePuncture/Crush Container

Dispose Container per
Local Regulations

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Profenofos-d3 waste streams.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15606674?utm_src=pdf-body-img
https://www.benchchem.com/product/b15606674?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15606674?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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